N,N-Dimethylguanosine

Specification

• CAS No.: 2140-67-2
• Molecular Formula: C12H17N5O5
• Molecular Weight: 311.29 g/mol
• IUPAC Name: 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-(dimethylamino)-1H-purin-6-one
• Standard InChI: InChI=1S/C12H17N5O5/c1-16(2)12-14-9-6(10(21)15-12)13-4-17(9)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,3H2,1-2H3,(H,14,15,21)/t5-,7-,8-,11-/m1/s1
• Standard InChI Key: RSPURTUNRHNVGF-IOSLPCCCSA-N
• Isomeric SMILES: CN(C)C1=NC2=C(C(=O)N1)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• SMILES: CN(C)C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)O
• Canonical SMILES: CN(C)C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)O
• Melting Point: 235 - 236 °C

Introduction

N,N-Dimethylguanosine (also known as N²,N²-dimethylguanosine or m²₂G) is a modified ribonucleoside with significant roles in RNA structure and function. This compound, characterized by two methyl groups attached to the exocyclic amino group of guanosine, is found in transfer RNA (tRNA) and ribosomal RNA (rRNA) across eukaryotes and prokaryotes. Its presence influences RNA stability, base-pairing behavior, and interactions critical for cellular processes. Below is a comprehensive analysis of its properties, biological significance, and research applications.

Biological Role and Occurrence

N,N-Dimethylguanosine is a conserved RNA modification with critical functions:

• tRNA and rRNA Stability: In tRNA, m²₂G is commonly found at position 26 (e.g., in eukaryotic tRNAᴾʰᵉ), where it stabilizes the tertiary structure by forming non-canonical base pairs (e.g., with U44 or A44).

• Biomarker Potential: Detected in trace amounts in foods like chicken and pork, it may serve as a dietary biomarker. Elevated levels in bodily fluids have been linked to cancer and other diseases.

• Enzymatic Regulation: The AlkB D135S/L118V mutant enzyme selectively demethylates m²₂G to N²-methylguanosine (m²G), aiding RNA sequencing by resolving cDNA synthesis barriers.

Research Findings

Structural Impact on RNA

• Base-Pairing Alterations: m²₂G prevents Watson-Crick pairing but facilitates wobble pairs. For example, in tRNAᴬˢᵖ, m²₂G34 pairs with U via a single hydrogen bond, enabling accurate translation.

• Stacking Interactions: Synthetic models demonstrate that m²₂G forms stable stacking interactions with adjacent nucleosides (e.g., adenosine) in RNA helices, comparable to unmodified guanosine.

• Crystal Structure Insights: In RNA duplexes, tandem m²₂G:A pairs adopt pseudo-Watson–Crick conformations, avoiding steric clashes caused by methyl groups.

Enzymatic and Synthetic Studies

• Demethylation Techniques: Engineered AlkB mutants enable site-specific demethylation of m²₂G, improving tRNA sequencing accuracy.

• Chemical Synthesis: Improved methods allow incorporation of m²₂G into RNA strands for structural studies.

Applications in Research and Industry

N,N-Dimethylguanosine is utilized in diverse fields:

Application	Description
Nucleic Acid Research	Used to study RNA secondary structures and modification effects on translation
Drug Development	Explored in antiviral/anticancer therapies targeting RNA methylation
Diagnostic Tools	Potential biomarker for diseases like cancer
Enzyme Activity Assays	Substrate for methyltransferases and demethylases